Cas no 73890-73-0 (Benzenemethanol, 4-chloro-a-ethyl-, (S)-)

Benzenemethanol, 4-chloro-a-ethyl-, (S)- structure
73890-73-0 structure
Product Name:Benzenemethanol, 4-chloro-a-ethyl-, (S)-
CAS No:73890-73-0
MF:C9H11ClO
MW:170.636041879654
MDL:MFCD01318454
CID:541851
PubChem ID:11073860
Update Time:2025-04-19

Benzenemethanol, 4-chloro-a-ethyl-, (S)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, 4-chloro-a-ethyl-, (S)-
    • (S)-p-Cl-PhCH(OH)Et
    • (alphaS)-4-Chloro-alpha-ethylbenzenemethanol
    • MFCD01318454
    • SCHEMBL3930111
    • AKOS017357212
    • (S)-1-(4-chlorophenyl)propan-1-ol
    • (S)-1-(4-Chlorophenyl)-1-propanol, ee 99%
    • 73890-73-0
    • (1S)-1-(4-Chlorophenyl)propan-1-ol
    • CHEMBL2251580
    • MDL: MFCD01318454
    • Inchi: 1S/C9H11ClO/c1-2-9(11)7-3-5-8(10)6-4-7/h3-6,9,11H,2H2,1H3/t9-/m0/s1
    • InChI Key: TXAWBKBMGZKBNN-VIFPVBQESA-N
    • SMILES: ClC1C=CC(=CC=1)[C@H](CC)O

Computed Properties

  • Exact Mass: 170.0498427g/mol
  • Monoisotopic Mass: 170.0498427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 1.145±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 257.5±15.0 ºC (760 Torr),
  • Flash Point: 109.5±20.4 ºC,
  • Solubility: Slightly soluble (1.1 g/l) (25 º C),

Benzenemethanol, 4-chloro-a-ethyl-, (S)- Pricemore >>

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(S)-1-(4-Chlorophenyl)-1-propanol, ee 99%; .
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